Cas no 899985-28-5 (1-(4-tert-butylphenyl)-3-(4-oxo-3,4-dihydrophthalazin-1-yl)methylurea)

• Product Name: 1-(4-tert-butylphenyl)-3-(4-oxo-3,4-dihydrophthalazin-1-yl)methylurea
• CAS No: 899985-28-5
• MF: C₂₀H₂₂N₄O₂
• MW: 350.414284229279
• CID: 5491565
• Update Time: 2025-05-19

1-(4-tert-butylphenyl)-3-(4-oxo-3,4-dihydrophthalazin-1-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea
• Urea, N-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-N'-[4-(1,1-dimethylethyl)phenyl]-
• 1-(4-tert-butylphenyl)-3-(4-oxo-3,4-dihydrophthalazin-1-yl)methylurea

• Inchi： 1S/C20H22N4O2/c1-20(2,3)13-8-10-14(11-9-13)22-19(26)21-12-17-15-6-4-5-7-16(15)18(25)24-23-17/h4-11H,12H2,1-3H3,(H,24,25)(H2,21,22,26)
• InChI Key： SGVKZKFVEHWIPR-UHFFFAOYSA-N
• SMILES： N(CC1C2=C(C=CC=C2)C(=O)NN=1)C(NC1=CC=C(C(C)(C)C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 1-(4-tert-butylphenyl)-3-(4-oxo-3,4-dihydrophthalazin-1-yl)methylurea

1-(4-Tert-butylphenyl)-3-(4-Oxo-3,4-Dihydrophthalazin-1-yl)methylurea: A Comprehensive Overview

The compound with CAS No. 899985-28-5, known as 1-(4-tert-butylphenyl)-3-(4-oxo-3,4-dihydrophthalazin-1-yl)methylurea, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural properties and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its research.

Chemical Structure and Properties

The molecular structure of 1-(4-tert-butylphenyl)-3-(4-oxo-3,4-dihydrophthalazin-1-yl)methylurea is characterized by a urea functional group linked to a substituted phenyl ring and a dihydrophthalazine moiety. The presence of the tert-butyl group on the phenyl ring enhances the molecule's stability and lipophilicity, making it suitable for various applications. The dihydrophthalazine ring system introduces additional complexity, contributing to the compound's unique electronic properties.

Synthesis Methods

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. Recent studies have explored more efficient synthetic pathways using microwave-assisted synthesis and catalytic methods to improve yield and purity. These advancements have made the production of 1-(4-tert-butylphenyl)-3-(4-oxo-3,4-dihydrophthalazin-1-yl)methylurea more feasible for large-scale applications.

Pharmacological Properties

Research has demonstrated that this compound exhibits potent biological activities, including anti-inflammatory and antioxidant properties. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a promising candidate for the development of novel therapeutic agents. Additionally, studies have shown its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells without significant toxicity to normal cells.

Recent Research Advances

In recent years, there has been a surge in research focusing on the optimization of 1-(4-tert-butylphenyl)-3-(4-oxo-3,4-dihydrophthalazin-1-yl)methylurea's bioavailability and efficacy. Scientists have investigated various drug delivery systems, including nanotechnology-based approaches, to enhance its pharmacokinetic properties. These efforts have significantly improved the compound's therapeutic potential.

Applications in Pharmaceutical Industry

The compound's versatile properties make it an attractive candidate for use in the pharmaceutical industry. Its anti-inflammatory and anticancer activities have positioned it as a potential lead compound for drug development. Furthermore, its stability under various environmental conditions makes it suitable for formulation into tablets, capsules, and other dosage forms.

Environmental Impact and Safety

While 1-(4-tert-butylphenyl)-3-(4-Oxo-3,4-Dihydrophthalazin -1 - yl ) methylurea shows great promise in therapeutic applications, its environmental impact must also be considered. Recent studies have focused on evaluating its biodegradability and toxicity to aquatic organisms. These studies aim to ensure that the compound can be safely used without posing significant risks to the environment.

Future Prospects

The future of 1-(4-tert-butylphenyl)-3-(4-Oxo - 3 , 4 - dihydrophthalazin - 1 - yl ) methylurea looks promising as researchers continue to explore its full potential. With ongoing advancements in synthetic methods and drug delivery systems, this compound is expected to play a pivotal role in the development of novel therapeutics targeting inflammatory diseases and cancer.

Conclusion

In conclusion

, 1-(tert-butlyphenyldihydrophthalamidomethyl) urea stands out as a versatile compound with immense potential across multiple fields. Its unique chemical structure coupled with advanced synthetic techniques positions it as a key player in future drug development.